Cas no 1610729-62-8 (Methyl 2-(3-nitropyridin-2-yl)acetate)

• Product Name: Methyl 2-(3-nitropyridin-2-yl)acetate
• CAS No: 1610729-62-8
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 4609031
• Update Time: 2025-05-20

Methyl 2-(3-nitropyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-nitropyridin-2-yl)acetate
• 2-Pyridineacetic acid, 3-nitro-, methyl ester
• (3-Nitro-pyridin-2-yl)-acetic acid methyl ester
• Methyl 2-(3-nitropyridin-2-yl)acetate

• Inchi： 1S/C8H8N2O4/c1-14-8(11)5-6-7(10(12)13)3-2-4-9-6/h2-4H,5H2,1H3
• InChI Key： ACNDZLQIDQZLAZ-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)=NC=CC=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on Methyl 2-(3-nitropyridin-2-yl)acetate

Methyl 2-(3-nitropyridin-2-yl)acetate (CAS No. 1610729-62-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(3-nitropyridin-2-yl)acetate, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1610729-62-8, represents a significant compound in the realm of pharmaceutical chemistry. This organic ester, derived from pyridine and nitration chemistry, has garnered considerable attention due to its versatile applications in drug development and synthetic methodologies. The compound's structural features—a nitro-substituted pyridine ring linked to an acetic acid methyl ester—make it a valuable intermediate for constructing more complex molecular architectures.

The relevance of Methyl 2-(3-nitropyridin-2-yl)acetate is underscored by its role in the synthesis of bioactive molecules. Recent advancements in medicinal chemistry have highlighted its utility in creating novel therapeutic agents targeting various diseases, including neurological disorders and infectious diseases. The nitro group in its structure not only influences electronic properties but also serves as a handle for further functionalization, enabling chemists to design molecules with tailored pharmacokinetic profiles.

In the context of contemporary research, Methyl 2-(3-nitropyridin-2-yl)acetate has been employed in the development of small-molecule inhibitors. For instance, studies have demonstrated its potential in generating derivatives that interact with specific enzymatic targets, modulating pathways associated with inflammation and oxidative stress. These findings align with the broader trend toward rational drug design, where intermediates like this one play a pivotal role in bridging the gap between discovery and clinical application.

The synthesis of Methyl 2-(3-nitropyridin-2-yl)acetate itself is a testament to the progress in synthetic organic chemistry. Modern methodologies often leverage catalytic processes and green chemistry principles to enhance yield and purity while minimizing environmental impact. The compound's preparation typically involves the nitration of pyridine derivatives followed by esterification, steps that highlight the sophistication of current synthetic techniques.

One particularly noteworthy application of this compound is in the field of antiviral research. Researchers have explored its derivatives as candidates for inhibiting viral proteases and polymerases, crucial enzymes for viral replication. The pyridine core provides a scaffold that can be modified to optimize binding affinity and selectivity, making Methyl 2-(3-nitropyridin-2-yl)acetate a cornerstone in such endeavors.

The compound's chemical properties also make it an attractive candidate for material science applications beyond pharmaceuticals. Its ability to form stable complexes with metals and other functional groups has been exploited in designing advanced materials for sensors and catalysts. These applications underscore the interdisciplinary nature of modern chemical research, where compounds like this one find utility across multiple domains.

As research continues to evolve, the demand for high-quality intermediates such as Methyl 2-(3-nitropyridin-2-yl)acetate is expected to grow. Collaborative efforts between academia and industry are essential to ensure a steady supply chain that supports innovation. Furthermore, advancements in computational chemistry and artificial intelligence are likely to enhance the efficiency of derivative design, accelerating the discovery of new therapeutic agents.

In conclusion, Methyl 2-(3-nitropyridin-2-yl)acetate (CAS No. 1610729-62-8) exemplifies the importance of specialized intermediates in driving progress across pharmaceuticals and materials science. Its unique structure and functional attributes position it as a critical component in the ongoing quest to develop safer, more effective treatments for global health challenges. As we look toward future innovations, compounds like this one will continue to play a pivotal role in shaping the landscape of chemical research and application.